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Compound of Interest

Compound Name: SGE-201

Cat. No.: B15619547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of SGE-201, a potent allosteric modulator of N-methyl-D-aspartate (NMDA) receptors. The

following procedural guidance is intended to ensure the safe handling, storage, and disposal of

this research compound. Given that a specific Safety Data Sheet (SDS) for SGE-201 is not

publicly available, these recommendations are based on general best practices for handling

novel chemical compounds in a laboratory setting.

Compound Identification and Properties
Property Value

Chemical Name

(3S,8S,9S,10R,13R,14S,17R)-17-((R)-5-

hydroxy-5-methylhexan-2-yl)-10,13-dimethyl-

2,3,4,7,8,9,10,11,12,13,14,15,16,17-

tetradecahydro-1H-cyclopenta[a]phenanthren-3-

ol[1]

Synonyms
SGE 201, delta5,6-3-

oxynorcholenyl)dimethylcarbinol[1]

CAS Number 35882-85-0[1]

Molecular Formula C26H44O2[1]

Molecular Weight 388.64 g/mol [1]
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Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for SGE-201, a cautious approach to

personal protection is mandatory. The following PPE is required at all times when handling

SGE-201.

PPE Category Minimum Requirement

Hand Protection
Nitrile gloves. Change gloves immediately if

contaminated.

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Skin and Body Protection
A standard laboratory coat. Ensure it is fully

buttoned.

Respiratory Protection

Not generally required if handled in a well-

ventilated area or a chemical fume hood. If there

is a risk of generating dust or aerosols, a

NIOSH-approved respirator is recommended.

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and dark place.[1]

For short-term storage (days to weeks), maintain at 0 - 4°C.[1]

For long-term storage (months to years), store at -20°C.[1]

Preparation of Solutions:

All handling of solid SGE-201 and preparation of stock solutions should be conducted in a

chemical fume hood to minimize inhalation exposure.
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Research articles indicate that SGE-201 can be prepared as a concentrated stock in 100%

DMSO.[2]

Experimental Workflow:

The following diagram outlines a general workflow for experiments involving SGE-201, from

preparation to data analysis.

General Experimental Workflow for SGE-201

Stock Solution Preparation
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Caption: A generalized workflow for in-vitro experiments using SGE-201.

Disposal Plan
All waste materials contaminated with SGE-201 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

(e.g., contaminated gloves, pipette tips, paper

towels) Collect in a dedicated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste

(e.g., unused solutions, cell culture media

containing SGE-201) Collect in a sealed, leak-

proof, and clearly labeled hazardous waste

container. Do not pour down the drain.

Empty Containers

If the container held acutely toxic waste, it must

be managed as hazardous waste. Otherwise,

triple rinse the container with a suitable solvent,

collect the rinsate as hazardous liquid waste,

and then dispose of the container according to

institutional guidelines.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.[4][5]

Signaling Pathway
SGE-201 is a positive allosteric modulator of NMDA receptors.[1] It enhances the function of

these receptors, which are critical for excitatory synaptic transmission in the central nervous

system.
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SGE-201 Modulation of NMDA Receptor Signaling
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Caption: SGE-201 enhances NMDA receptor activity, leading to increased calcium influx.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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